Cas no 1214389-07-7 (2,3,5-Tri(pyridin-3-yl)pyridine)

• Product Name: 2,3,5-Tri(pyridin-3-yl)pyridine
• CAS No: 1214389-07-7
• MF: C₂₀H₁₄N₄
• MW: 310.35196352005
• CID: 4909079
• Update Time: 2025-06-11

2,3,5-Tri(pyridin-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,3,5-tri(pyridin-3-yl)pyridine
• 2,3,5-Tri(pyridin-3-yl)pyridine

• Inchi： 1S/C20H14N4/c1-4-15(11-21-7-1)18-10-19(16-5-2-8-22-12-16)20(24-14-18)17-6-3-9-23-13-17/h1-14H
• InChI Key： TVMMILNBLVAJLJ-UHFFFAOYSA-N
• SMILES： N1C=C(C2C=NC=CC=2)C=C(C2C=NC=CC=2)C=1C1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 388
• XLogP3: 2.6
• Topological Polar Surface Area: 51.6

Additional information on 2,3,5-Tri(pyridin-3-yl)pyridine

Introduction to 2,3,5-Tri(pyridin-3-yl)pyridine (CAS No. 1214389-07-7) and Its Emerging Applications in Chemical Biology

2,3,5-Tri(pyridin-3-yl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1214389-07-7, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This trisubstituted pyridine derivative features three pyridin-3-yl groups attached at the 2, 3, and 5 positions of the central pyridine ring, creating a highly conjugated and electron-rich system. Such structural characteristics make it a versatile scaffold for designing molecules with specific interactions with biological targets.

The compound's molecular structure imparts remarkable electronic and steric properties, enabling it to engage in various non-covalent interactions with proteins and nucleic acids. These interactions are crucial for its potential applications in drug discovery, particularly as a ligand or probe for studying protein-protein interactions (PPIs) and enzyme mechanisms. The presence of multiple pyridine rings enhances its binding affinity and selectivity, making it an attractive candidate for developing small-molecule modulators.

In recent years, 2,3,5-Tri(pyridin-3-yl)pyridine has been explored in the context of developing novel therapeutic agents. Its ability to mimic natural ligands or disrupt aberrant protein-protein interactions has opened up avenues for treating a wide range of diseases, including cancer and neurodegenerative disorders. For instance, studies have demonstrated its potential as an inhibitor of kinases and other enzymes implicated in disease pathways. The compound's scaffold can be further modified to enhance its pharmacokinetic properties, solubility, and target specificity.

One of the most compelling aspects of 2,3,5-Tri(pyridin-3-yl)pyridine is its role as a tool compound in chemical biology research. Researchers have utilized this molecule to develop probes that allow them to visualize and manipulate biological processes at the molecular level. By tagging this compound with fluorescent or photoactivatable groups, scientists can track its interaction with target proteins in living cells, providing insights into cellular signaling pathways and disease mechanisms. Such studies not only advance our understanding of fundamental biological processes but also accelerate the discovery of new therapeutic strategies.

The synthesis of 2,3,5-Tri(pyridin-3-yl)pyridine presents an interesting challenge due to its complex structure. However, advances in synthetic chemistry have made it more accessible than ever before. Modern synthetic approaches often involve palladium-catalyzed cross-coupling reactions, which allow for efficient construction of the trisubstituted pyridine core. These methods have enabled researchers to produce derivatives of this compound with tailored properties for specific applications.

From a computational chemistry perspective, 2,3,5-Tri(pyridin-3-yl)pyridine serves as an excellent model system for studying electronic effects and molecular recognition phenomena. Quantum mechanical calculations have been employed to elucidate its binding mode with biological targets and to predict its behavior in different environments. These computational studies not only validate experimental findings but also provide valuable insights for designing next-generation molecules with improved efficacy and selectivity.

The potential applications of 2,3,5-Tri(pyridin-3-yl)pyridine extend beyond drug discovery into materials science and catalysis. Its ability to coordinate with metal ions makes it a promising candidate for designing metal-organic frameworks (MOFs) or catalysts that can be used in industrial processes. Additionally, its electronic properties make it suitable for developing organic semiconductors or light-emitting diodes (LEDs).

In conclusion,2,3,5-Tri(pyridin-3-yl)pyridine (CAS No. 1214389-07-7) is a multifaceted compound with significant potential in chemical biology and beyond. Its unique structural features enable it to interact with biological targets in diverse ways, making it a valuable tool for drug discovery and research applications. As synthetic methodologies continue to evolve and our understanding of molecular interactions deepens,2,3,5-Tri(pyridin-3-yl)pyridine is poised to play an increasingly important role in advancing scientific knowledge and developing innovative solutions across multiple disciplines.